Cas no 18498-01-6 ([1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II))

• Product Name: [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II)
• CAS No: 18498-01-6
• Molecular Formula: C₂₆H₂₄P₂^.Cl₂Co
• Molecular Weight: 528.25556
• MDL: MFCD00134173
• CID: 51060
• PubChem ID: 24862150

[1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) Properties

Names and Identifiers

• [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II)
• Dichloro[bis(1,2-diphenylphosphino)ethane]cobalt(II)
• [1,2-Bis(diphenylphosphino)ethane]dichlorocobalt(II)
• dichlorocobalt - ethane-1,2-diylbis(diphenylphosphane) (1:1)
• Dichloro[ethylenebis[diphenylphosphine]]cobalt
• Cobalt,dichloro[1,2-ethanediylbis[diphenylphosphine]-P,P']-, (T-4)-
• Cobalt, dichloro[ethylenebis[diphenylphosphine]]-(8CI)
• (1,2-Bis(diphenylphosphino)ethane)dichlorocobalt
• Dichloro[1,2-ethanediylbis[diphenylphosphine]]cobalt
• Dichloro[bis(diphenylphosphino)ethane]cobalt
• [1,2-Bis(diphenylphosphino)ethane]cobalt(II) chloride
• ethane]dichlorocobalt(II)
• (1,2-bis(diphenylphosphino)ethane)-dichlorocobalt
• 1,2-[Bis(diphenylphosphino)ethane]cobaltdichloride
• [1,2-Bis(diphenylphosphino)ethane]dichlorocobalt(Ⅱ)
• Phosphine, 1,2-ethanediylbis[diphenyl-, cobalt complex
• [1,2-BIs(diphenylphosphino)
• 1,2-Bis(diphenylphosphino)ethanedichlorocobalt(II),Min.97%
• F16628
• DTXSID20451530
• FT-0696292
• Cobalt, dichloro[1,2-ethanediylbis[diphenylphosphine-kP]]-, (T-4)-
• SCHEMBL666371
• COBALT(II) CHLORIDE; DIPHOS
• AKOS015914421
• 1,2-Bis(diphenylphosphino)ethanedichlorocobalt(II)
• BENZOICACID,2-IODYL,1-METHYLETHYLESTER
• 18498-01-6
• dichlorocobalt;2-diphenylphosphanylethyl(diphenyl)phosphane
• [1,2-Bis(diphenylphosphino)ethane]dichlorocobalt( cento)
• CoCl2(dppe)
• cobalt(2+);2-diphenylphosphanylethyl(diphenyl)phosphane;dichloride
• MFCD00134173

• MDL： MFCD00134173
• InChIKey： SYTWXWRJCLAZFP-UHFFFAOYSA-L
• Inchi： 1S/C26H24P2.2ClH.Co/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2
• SMILES： C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-].[Cl-].[Co+2]

Computed Properties

• Exact Mass: 527.006224g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 7
• Monoisotopic Mass: 527.006224g/mol
• Heavy Atom Count: 31
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 6.63120
• PSA: 27.18000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 514.8 °C at 760 mmHg
• Melting Point: 260 °C (dec.) (lit.)
• Flash Point: 281.7 °C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives